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Compound of Interest

Compound Name: angelol B

Cat. No.: B3029906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angelol B is a bioactive coumarin predominantly found in the roots of Angelica pubescens

Maxim. (Duhuo), a traditional Chinese medicine. It has garnered significant interest within the

scientific community due to its potential therapeutic properties, including anti-inflammatory

activities.[1][2] Accurate and reliable quantification of Angelol B in various matrices, such as

raw plant material, extracts, and biological samples, is crucial for quality control,

pharmacokinetic studies, and formulation development. High-Performance Liquid

Chromatography (HPLC) is a precise and widely used technique for the analysis of such

phytochemicals.[3][4][5]

This document provides a detailed application note and protocol for the quantitative analysis of

Angelol B using a reversed-phase HPLC (RP-HPLC) method with UV detection. The

described method is based on established principles of HPLC for natural product analysis and

serves as a comprehensive guide for researchers.[6][7]

Chromatographic Conditions and Data
A summary of the recommended HPLC conditions and typical method validation parameters

are presented in the tables below. These values are representative and may require

optimization based on the specific instrumentation and sample matrix.
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Table 1: HPLC Method Parameters for Angelol B Analysis

Parameter Recommended Condition

Column
C18 Reversed-Phase Column (e.g., 250 mm x

4.6 mm, 5 µm particle size)[8]

Mobile Phase
Gradient elution with Acetonitrile (ACN) and

0.1% Formic Acid in Water[1]

Time (min)

0

25

30

35

40

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 320 nm

Injection Volume 10 µL

Diluent Methanol

Table 2: Summary of Method Validation Data (Representative)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3029906?utm_src=pdf-body
https://japsonline.com/admin/php/uploads/4301_pdf.pdf
https://pubmed.ncbi.nlm.nih.gov/31831129/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Result

Linearity (Concentration Range) 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

Retention Time
Approximately 15-20 minutes (subject to system

variations)

Experimental Protocols
Preparation of Standard Solutions

Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Angelol B reference standard

and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

Sonicate for 5 minutes to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to achieve concentrations ranging from 1

µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation (from Plant Material)
Extraction: Weigh 1.0 g of dried and powdered Angelica pubescens root into a flask. Add 50

mL of methanol.

Ultrasonic Extraction: Perform ultrasonic-assisted extraction for 30 minutes at room

temperature.

Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter

before injecting it into the HPLC system.[4]
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HPLC Analysis Procedure
System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition

(20% Acetonitrile: 80% 0.1% Formic Acid in Water) for at least 30 minutes or until a stable

baseline is achieved.

Calibration Curve: Inject 10 µL of each working standard solution in triplicate. Record the

peak area from the chromatograms. Plot a calibration curve of peak area versus

concentration.

Sample Analysis: Inject 10 µL of the prepared sample solution into the HPLC system.

Quantification: Identify the Angelol B peak in the sample chromatogram by comparing the

retention time with that of the standard. Calculate the concentration of Angelol B in the

sample using the regression equation from the calibration curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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